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Compound of Interest

Compound Name: Tribromoacetaldehyde

Cat. No.: B085889 Get Quote

Essential Safety and Handling Guide for
Tribromoacetaldehyde
This document provides immediate safety, handling, and disposal protocols for

Tribromoacetaldehyde, tailored for researchers, scientists, and drug development

professionals.

DANGER: Tribromoacetaldehyde is a highly hazardous substance. It is toxic if swallowed,

fatal if it comes into contact with skin, and causes severe skin burns and eye damage[1][2][3]

[4]. It is also a lachrymator, meaning it can cause tearing[2][5]. Adherence to the following

procedures is critical to ensure personnel safety and proper disposal.

Chemical and Physical Properties
A summary of key quantitative data for Tribromoacetaldehyde is provided below.
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Property Value

Boiling Point 174 °C (with some decomposition)[3][6][7]

Density 2.665 g/mL at 25 °C[6][7]

Refractive Index n20/D 1.584[6][7]

Vapor Pressure 1.23 - 1.52 mmHg at 25 °C[3][7]

Flash Point 65 °C (149 °F) - closed cup[6]

Storage Temperature 2-8°C[1][6][8]

Operational Plan: Handling and Storage
Strict adherence to the following step-by-step procedures is mandatory when working with

Tribromoacetaldehyde.

Engineering Controls and Preparation
Ventilation: All work must be conducted in a well-ventilated area, preferably within a certified

chemical fume hood[7].

Ignition Sources: Keep away from all sources of ignition, including heat, sparks, and open

flames. Take measures to prevent the buildup of electrostatic charge[1][2].

Emergency Equipment: Ensure an emergency eyewash station and safety shower are

immediately accessible.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required at all times when handling

Tribromoacetaldehyde. This chemical poses an irreversible, life-threatening risk, classifying

the necessary PPE as Category 3[9].
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Body Part Required PPE Standard/Specification

Eyes/Face

Tightly fitting safety goggles

AND a full-face shield (8-inch

minimum)[1][8].

NIOSH (US) or EN 166 (EU)

approved[1][2].

Skin

Chemical-resistant gloves.

Inspect before use and use

proper removal technique[1]

[8].

Must satisfy Regulation (EU)

2016/425 and EN 374[1][2].

A complete chemical-resistant

suit[8].

Select based on the

concentration and amount of

the substance[8].

Respiratory

Required where risk

assessment shows air-

purifying respirators are

appropriate.

Use a full-face respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

cartridges. If this is the sole

means of protection, a full-face

supplied air respirator is

mandatory[1][6][8].

Handling Procedure
Before starting, ensure all required PPE is correctly donned.

Avoid all contact with skin and eyes[1][2].

Avoid inhaling any vapor or mist[1][2].

Do not eat, drink, or smoke in the handling area[4].

After handling, wash hands thoroughly before any breaks and at the end of the work

session[1][8].

Storage
Store in a cool, dry, and well-ventilated place[1][8].
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Keep the container tightly closed and sealed. If a container is opened, it must be carefully

resealed and kept upright to prevent leakage[1][2][8].

The recommended storage temperature is between 2°C and 8°C[1][6][8].

Store under an inert gas[1][2][8].

Emergency and Disposal Plans
First Aid Measures

If Inhaled: Move the person to fresh air immediately. If the person is not breathing, provide

artificial respiration. Consult a physician[1][2].

In Case of Skin Contact: This is a medical emergency. Immediately remove all contaminated

clothing and shoes. Wash the affected area with soap and plenty of water. Take the victim to

the hospital without delay[1].

In Case of Eye Contact: Rinse eyes cautiously and thoroughly with plenty of water for at

least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing.

Consult a physician[1][2].

If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Consult a physician immediately[1][2].

Spill Decontamination Protocol
Evacuate: Immediately evacuate personnel from the spill area.

Protection: Don full respiratory protection and the complete PPE ensemble described

above[1].

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains[1][2].

Cleanup: Contain the spillage. Collect it using an electrically protected vacuum cleaner or by

wet-brushing[1][2].
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Disposal: Place the collected material into a suitable, closed container for disposal according

to local regulations[1][2].

Waste Disposal Plan
Unused Product: Disposal must be handled by a licensed professional waste disposal

service. Do not dispose of it with normal laboratory waste[2].

Contaminated Packaging: Dispose of contaminated packaging as you would the unused

product[2].

Transport Regulations: For transportation, Tribromoacetaldehyde is classified as UN-

Number 2927, Hazard Class 6.1 (Toxic), with a subsidiary risk of 8 (Corrosive), and Packing

Group I[2].
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Workflow for Handling Tribromoacetaldehyde
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- Verify Fume Hood
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- Keep Away from Ignition

Ready for Work
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After Use
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Caption: Logical workflow for the safe handling and disposal of Tribromoacetaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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